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Compound of Interest

Compound Name: DBCO-PEG4-triethoxysilane

Cat. No.: B8104338

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBCO-PEGA4-triethoxysilane is a versatile heterobifunctional linker that plays a crucial role in
bioconjugation and surface modification. This molecule incorporates three key functional
elements: a Dibenzocyclooctyne (DBCO) group, a tetraethylene glycol (PEG4) spacer, and a
triethoxysilane group. The DBCO group facilitates covalent labeling with azide-containing
molecules through a copper-free click chemistry reaction known as Strain-Promoted Alkyne-
Azide Cycloaddition (SPAAC).[1][2] The hydrophilic PEG4 spacer enhances solubility in
agueous media and reduces non-specific binding.[3][4] The triethoxysilane group enables the
covalent attachment of the linker to silica-based surfaces, such as glass slides, silicon wafers,
and nanoparticles.[3][5]

These application notes provide detailed protocols for the preparation of DBCO-PEG4-
triethoxysilane stock solutions and their subsequent use in the functionalization of silica
surfaces for the immobilization of biomolecules.

Product Information and Storage

Proper handling and storage of DBCO-PEG4-triethoxysilane are critical to ensure its stability
and reactivity.
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Parameter Specification Source(s)
Molecular Formula C39H57N3010Si [61[7]
Molecular Weight 755.97 g/mol [6]
Appearance Colorless to light yellow liquid [6]

Purity >95% [31[8]

-20°C, protect from light,
Long-term Storage _ [51[6]
stored under nitrogen

) -80°C for 6 months; -20°C for 1
Stock Solution Storage ] [6]
month (protect from light)

Shipping Condition Room temperature [6]

Preparation of Stock Solutions

The choice of solvent for preparing DBCO-PEGA4-triethoxysilane stock solutions is dependent
on the downstream application. For most applications, a high-concentration stock solution is
prepared in a dry, water-miscible organic solvent.

led Sol | Solubili

Solvent Solubility Notes Source(s)

Use newly opened,

Dimethyl sulfoxide =50 mg/mL (66.14
anhydrous DMSO as [5][6]
(DMSO) mM) o _
it is hygroscopic.
A common alternative
Dimethylformamide to DMSO for
Soluble , _ [51[9]
(DMF) dissolving DBCO
reagents.
Dichloromethane Suitable for organic-
Soluble _ [5]
(DCM) phase reactions.

Protocol for Preparing a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of DBCO-PEG4-
triethoxysilane in anhydrous DMSO.

Materials:

DBCO-PEG4-triethoxysilane

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Procedure:

Allow the vial of DBCO-PEG4-triethoxysilane to equilibrate to room temperature before
opening to prevent moisture condensation.

o To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the
vial. For example, to 1 mg of DBCO-PEG4-triethoxysilane (MW: 755.97 g/mol ), add 132.3
uL of DMSO.

» Vortex the solution until the compound is completely dissolved. If necessary, gentle heating
or sonication can be used to aid dissolution.[6]

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C for up to one month or at -80°C for up to six months, protected
from light.[6]

Application: Functionalization of Glass Surfaces

This protocol details the functionalization of glass microscope slides with DBCO-PEGA4-
triethoxysilane for the subsequent immobilization of azide-modified biomolecules.

Experimental Workflow
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Workflow for glass surface functionalization and biomolecule immobilization.
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Detailed Protocol

Materials:
e Glass microscope slides

¢ Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) or
plasma cleaner

e Anhydrous toluene

o DBCO-PEGA4-triethoxysilane stock solution (10 mM in DMSO)
» Ethanol

o Deionized water

» Nitrogen gas source

e Oven

Procedure:

A. Cleaning of Glass Slides (Handle with extreme caution in a fume hood)

Immerse the glass slides in Piranha solution for 30-60 minutes.

Rinse the slides thoroughly with deionized water.

Dry the slides under a stream of nitrogen gas.

Alternatively, use a plasma cleaner to activate the surface according to the manufacturer's
instructions.

B. Silanization of Glass Slides

e Prepare a 1% (v/v) solution of DBCO-PEG4-triethoxysilane in anhydrous toluene. To do
this, dilute the 10 mM DMSO stock solution accordingly. For example, add the appropriate
volume of the stock solution to anhydrous toluene.
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o Immerse the cleaned and dried glass slides in the silane solution in a sealed container under
an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the triethoxysilane in
the solution.

 Incubate for 2-4 hours at room temperature with gentle agitation.

e Remove the slides from the silane solution and wash them three times with anhydrous
toluene to remove any non-covalently bound silane.

» Rinse the slides with ethanol and dry them under a stream of nitrogen gas.
» To cure the silane layer, bake the slides in an oven at 110°C for 30-60 minutes.

o The DBCO-functionalized slides are now ready for copper-free click chemistry with azide-
modified biomolecules.

C. Immobilization of Azide-Modified Biomolecules

o Prepare a solution of the azide-modified biomolecule (e.g., protein, peptide, or
oligonucleotide) in an appropriate buffer (e.g., PBS, pH 7.4).

o Cover the surface of the DBCO-functionalized slide with the biomolecule solution.
e Incubate in a humidified chamber for 4-12 hours at room temperature or overnight at 4°C.

e Wash the slides extensively with the buffer to remove any non-covalently bound
biomolecules.

e Dry the slides under a stream of nitrogen and store them appropriately for subsequent
experiments.

Signaling Pathway Visualization

The core reaction enabled by DBCO-PEGA4-triethoxysilane is the Strain-Promoted Alkyne-
Azide Cycloaddition (SPAAC), a type of copper-free click chemistry.
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Diagram of the copper-free click chemistry reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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